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Compound Name: Diisopropyl sulfate

CAS No.: 2973-10-6

Cat. No.: B1214918

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of computational approaches for modeling the

reaction pathways of diisopropyl sulfate, a potent alkylating agent with known genotoxicity.

Due to the limited availability of direct computational studies on diisopropyl sulfate, this guide

draws parallels from research on analogous alkyl and aryl sulfates to propose robust modeling

strategies. We present key reaction pathways, compare potential computational

methodologies, and provide available experimental data to serve as a benchmark for future in

silico studies.

Key Reaction Pathways of Diisopropyl Sulfate
Diisopropyl sulfate is a versatile reagent known primarily for its role in alkylation and O-

sulfation reactions.[1] Its reactivity is also characterized by hydrolysis, a critical pathway to

consider in both industrial and biological contexts.[2][3] Understanding the kinetics and

thermodynamics of these reactions is crucial for predicting its stability, reactivity, and

toxicological profile.
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The two primary reaction pathways of interest are:

Hydrolysis: The reaction with water, which can proceed under neutral, acidic, or basic

conditions, leading to the formation of isopropyl alcohol and isopropyl sulfuric acid, and

eventually to complete hydrolysis to isopropanol and sulfuric acid.[2][3]

Alkylation (SN2 Reaction): The transfer of an isopropyl group to a nucleophile, a key

mechanism in its synthetic applications and its mode of action as a genotoxic agent through

the alkylation of DNA.

Below is a generalized schematic of these reaction pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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